Cas no 130711-05-6 (2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline)

• Product Name: 2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline
• CAS No: 130711-05-6
• MF: C₂₀H₁₀Cl₂N₄O₄
• MW: 441.223802089691
• CID: 2770007
• PubChem ID: 2246095
• Update Time: 2025-04-21

2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 130711-05-6
• STK749418
• CBDivE_001591
• AKOS000727680
• DTXSID00367180
• 2,3-Bis(4-chloro-3-nitrophenyl)quinoxaline

• Inchi： 1S/C20H10Cl2N4O4/c21-13-7-5-11(9-17(13)25(27)28)19-20(24-16-4-2-1-3-15(16)23-19)12-6-8-14(22)18(10-12)26(29)30/h1-10H
• InChI Key： GICVKWUSVFLKDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C1C(C2C=CC(=C(C=2)[N+](=O)[O-])Cl)=NC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 440.0079102Da
• Monoisotopic Mass: 440.0079102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 117Ų